4-(azepan-1-ylsulfonyl)-N-(5-(3-(methylsulfonyl)phenyl)-1,3,4-oxadiazol-2-yl)benzamide

• IUPAC Name: 4-(azepan-1-ylsulfonyl)-N-[5-(3-methylsulfonylphenyl)-1,3,4-oxadiazol-2-yl]benzamide
• InChI: InChI=1S/C22H24N4O6S2/c1-33(28,29)19-8-6-7-17(15-19)21-24-25-22(32-21)23-20(27)16-9-11-18(12-10-16)34(30,31)26-13-4-2-3-5-14-26/h6-12,15H,2-5,13-14H2,1H3,(H,23,25,27)
• InChI Key: ZDVHGPMHAKHAOQ-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)C1=CC=CC(=C1)C2=NN=C(O2)NC(=O)C3=CC=C(C=C3)S(=O)(=O)N4CCCCCC4
• Molecular Formula: C22H24N4O6S2
• Molecular Weight: 504.6 g/mol
• CAS No.: 922689-10-9

Description

4-(azepan-1-ylsulfonyl)-N-(5-(3-(methylsulfonyl)phenyl)-1,3,4-oxadiazol-2-yl)benzamide is a benzamide derivative featuring a 1,3,4-oxadiazole core. The compound is substituted with a 3-(methylsulfonyl)phenyl group at the oxadiazole’s 5-position and a 4-(azepan-1-ylsulfonyl) moiety on the benzamide ring. The azepane (7-membered ring) sulfonyl group distinguishes it from analogs with smaller cyclic sulfonamides (e.g., piperidine, a 6-membered ring) .

Biological Activity

The compound 4-(azepan-1-ylsulfonyl)-N-(5-(3-(methylsulfonyl)phenyl)-1,3,4-oxadiazol-2-yl)benzamide represents a novel class of sulfonamide derivatives characterized by a complex structure that includes an azepane ring and an oxadiazole moiety. This compound has garnered attention due to its potential biological applications, particularly in the fields of oncology and infectious diseases.

Chemical Structure

The molecular formula of this compound is $C_{24}H_{29}N_{5}O_{7}S_{3}$, with a molecular weight of approximately 595.7 g/mol. The structure features several functional groups that contribute to its biological activity.

Biological Activity Overview

Research indicates that compounds containing oxadiazole and sulfonamide groups exhibit diverse biological activities, including anticancer, anti-inflammatory, and antimicrobial properties. This section summarizes the findings related to the biological activity of the target compound.

Anticancer Activity

• Mechanism of Action : Studies have shown that oxadiazole derivatives can induce apoptosis in cancer cells through various pathways, including the activation of p53 and caspase cascades. For instance, compounds similar to the target structure have demonstrated significant cytotoxicity against various cancer cell lines, including MCF-7 (breast cancer) and U-937 (leukemia) cells .
• Cytotoxicity Data :
  • MCF-7 Cell Line : IC50 values for related compounds were reported in the micromolar range, indicating potent activity.
  • U-937 Cell Line : Similar trends were observed with IC50 values suggesting effective inhibition at low concentrations.

Compound	Cell Line	IC50 Value (µM)
Compound A	MCF-7	0.65
Compound B	U-937	2.41

Anti-inflammatory Properties

The sulfonamide group is known for its anti-inflammatory effects. Preliminary studies suggest that derivatives like 4-(azepan-1-ylsulfonyl)-N-(5-(3-(methylsulfonyl)phenyl)-1,3,4-oxadiazol-2-yl)benzamide may inhibit pro-inflammatory cytokines and enzymes involved in inflammatory pathways.

Case Studies and Research Findings

Several studies have focused on the synthesis and biological evaluation of oxadiazole derivatives:

• Synthesis and Characterization : A series of oxadiazole derivatives were synthesized and characterized using techniques such as NMR and mass spectrometry. These studies confirmed the structural integrity and purity of the compounds .
• Biological Evaluation : In vitro assays demonstrated that certain oxadiazole derivatives exhibited superior cytotoxicity compared to standard chemotherapeutics like doxorubicin .

Comparison with Similar Compounds

Comparison with Structural Analogs

Variations in Sulfonamide Substituents

Compound Name	Sulfonamide Group	Oxadiazole Substituent	Key Properties/Activities	Reference
Target Compound	Azepane-1-sulfonyl (7-membered)	3-(Methylsulfonyl)phenyl	High purity (>95% HPLC); Solubility: 11.6 µg/mL (pH 7.4)
N-(5-(3-(Methylsulfonyl)phenyl)-1,3,4-oxadiazol-2-yl)-4-(piperidin-1-ylsulfonyl)benzamide	Piperidine-1-sulfonyl (6-membered)	3-(Methylsulfonyl)phenyl	Similar structure; No explicit activity data
4-(Dipropylsulfamoyl)-N-[5-(3-methoxyphenyl)-1,3,4-oxadiazol-2-yl]benzamide	Dipropylsulfamoyl	3-Methoxyphenyl	Potential enzyme inhibition (methoxy as electron donor)
4-(Methylsulfonyl)-N-(5-((phenylsulfonyl)methyl)-1,3,4-oxadiazol-2-yl)benzamide	Methylsulfonyl	Phenylsulfonylmethyl	Increased hydrophobicity due to dual sulfonyl groups

Key Observations :

• The azepane sulfonyl group in the target compound may enhance binding flexibility compared to piperidine analogs .
• Methoxy or methylsulfonyl substituents on the oxadiazole modulate electronic effects, influencing target interactions .

Oxadiazole Substituent Modifications

Compound Name	Oxadiazole Substituent	Benzamide Substituent	Synthesis Yield (%)	Purity (HPLC)	Reference
Target Compound	3-(Methylsulfonyl)phenyl	4-(Azepan-1-ylsulfonyl)	N/A	>95%
N-(5-(5,6,7,8-Tetrahydronaphthalen-2-yl)-1,3,4-oxadiazol-2-yl)-3-(thiomethoxy)benzamide	5,6,7,8-Tetrahydronaphthalen-2-yl	3-(Thiomethoxy)	26–58%	>95%
N-(5-(Thiophen-2-yl)-1,3,4-oxadiazol-2-yl)-4-(bromo)benzamide	Thiophen-2-yl	4-Bromo	60%	>95%
N-([4-(5-(Ethylthio)-1,3,4-oxadiazol-2-yl)phenyl]sulfonyl)benzamide	4-(Ethylthio)phenyl	Benzenesulfonyl	Synthesized via heating in pyridine	N/A

Key Observations :

• Bulky substituents like tetrahydronaphthalenyl or thiophenyl reduce synthesis yields (24–60%) compared to simpler aryl groups .

Key Observations :

• Ethylthio and sulfonyl groups facilitate enzyme inhibition via hydrophobic and polar interactions .
• The target compound’s 3-(methylsulfonyl)phenyl group may mimic inhibitory motifs seen in hCA II or HDAC inhibitors .